Cas no 1782970-66-4 (3-Bromo-2-(trifluoromethyl)imidazo1,2-apyrimidine)

• Product Name: 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyrimidine
• CAS No: 1782970-66-4
• MDL: MFCD28954165
• CID: 4613861
• PubChem ID: 118094604
• Update Time: 2025-10-28

3-Bromo-2-(trifluoromethyl)imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyrimidine

• MDL： MFCD28954165

Additional information on 3-Bromo-2-(trifluoromethyl)imidazo1,2-apyrimidine

Research Brief on 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine (CAS: 1782970-66-4): Recent Advances and Applications

3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine (CAS: 1782970-66-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine as a key intermediate in the synthesis of pharmacologically active molecules. Its imidazo[1,2-a]pyrimidine core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and other biologically relevant interactions. The trifluoromethyl and bromo substituents further enhance its reactivity and potential for selective modifications, making it a valuable building block in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of novel kinase inhibitors targeting cancer-related pathways. Researchers utilized 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine as a precursor to generate a series of derivatives with potent inhibitory activity against specific tyrosine kinases. The study reported IC50 values in the nanomolar range for several derivatives, suggesting promising therapeutic potential.

In addition to its applications in oncology, recent work has explored the compound's potential in infectious disease research. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters described its incorporation into novel antimicrobial agents showing activity against drug-resistant bacterial strains. The presence of the trifluoromethyl group was found to significantly improve metabolic stability and membrane permeability, addressing common challenges in antibiotic development.

The synthetic accessibility of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine has also been a focus of recent research. A team from the University of Cambridge recently developed a more efficient, one-pot synthesis method that improves yield and reduces purification steps (2024, Organic Process Research & Development). This advancement is particularly relevant for scale-up processes in pharmaceutical manufacturing.

From a mechanistic perspective, computational studies have provided insights into the compound's molecular interactions. Density functional theory (DFT) calculations and molecular docking simulations have helped elucidate how the bromo and trifluoromethyl substituents influence electronic properties and binding affinities (2023, Journal of Chemical Information and Modeling). These findings are guiding the rational design of next-generation derivatives with optimized pharmacological profiles.

Looking forward, the unique properties of 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine position it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in targeted protein degradation (PROTACs) and covalent inhibitor development. The compound's commercial availability (from major suppliers like Sigma-Aldrich and Combi-Blocks) is facilitating broader investigation across academic and industrial laboratories.

In conclusion, 3-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrimidine represents a versatile and pharmacologically relevant scaffold with multiple applications in medicinal chemistry. Recent advances in its synthetic methodology, biological evaluation, and computational modeling are expanding its utility in drug discovery programs targeting various disease areas.